N'-(3-ethoxybenzylidene)-4-nitrobenzenesulfonohydrazide

• IUPAC Name: N-[(E)-(3-ethoxyphenyl)methylideneamino]-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C15H15N3O5S/c1-2-23-14-5-3-4-12(10-14)11-16-17-24(21,22)15-8-6-13(7-9-15)18(19)20/h3-11,17H,2H2,1H3/b16-11+
• InChI Key: UCVSOOJAXBQXMC-LFIBNONCSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C=NNS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: CCOC1=CC=CC(=C1)/C=N/NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H15N3O5S
• Molecular Weight: 349.4 g/mol

Description

N'-(3-ethoxybenzylidene)-4-nitrobenzenesulfonohydrazide, commonly known as ENBSH, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ENBSH is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. ENBSH has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and pain. ENBSH has also been found to inhibit the activity of certain proteins involved in tumor growth.
Biochemical and Physiological Effects
ENBSH has been found to have several biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models. ENBSH has also been found to inhibit the growth of certain tumors in vitro and in vivo. In addition, ENBSH has been found to have antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

ENBSH has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it a cost-effective compound for research. In addition, ENBSH has been found to have low toxicity in animal models, making it a safer alternative to other compounds. However, ENBSH has some limitations for lab experiments. It has low solubility in water, which can make it difficult to work with in certain experiments. In addition, ENBSH has not been extensively studied in human models, which limits its potential applications in medicine.

Future Directions

There are several future directions for research on ENBSH. One potential direction is to further investigate its anti-inflammatory and analgesic properties. ENBSH has been found to be effective in animal models, but more research is needed to determine its potential applications in humans. Another potential direction is to investigate its potential applications in the development of new materials, such as polymers and liquid crystals. Finally, more research is needed to determine the safety and efficacy of ENBSH in human models, which could lead to its potential use in medicine.

Scientific Research Applications

ENBSH has been studied for its potential applications in the field of medicine. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties. ENBSH has also been studied for its potential to inhibit the growth of certain bacteria and fungi. In addition, ENBSH has been found to have potential applications in the development of new materials, such as polymers and liquid crystals.